Cas no 2137753-07-0 (5-(5-Chloro-1,2,5,6-tetrahydropyridin-3-yl)-2-methoxypyridine)

• Product Name: 5-(5-Chloro-1,2,5,6-tetrahydropyridin-3-yl)-2-methoxypyridine
• CAS No: 2137753-07-0
• MF: C₁₁H₁₃ClN₂O
• MW: 224.686721563339
• CID: 6484216
• PubChem ID: 165459922
• Update Time: 2025-10-28

5-(5-Chloro-1,2,5,6-tetrahydropyridin-3-yl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2137753-07-0
• 5-(5-chloro-1,2,5,6-tetrahydropyridin-3-yl)-2-methoxypyridine
• EN300-742576
• 5-(5-Chloro-1,2,5,6-tetrahydropyridin-3-yl)-2-methoxypyridine

• Inchi： 1S/C11H13ClN2O/c1-15-11-3-2-8(6-14-11)9-4-10(12)7-13-5-9/h2-4,6,10,13H,5,7H2,1H3
• InChI Key： OLJWQEBUTQTKGO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C=NC(=CC=2)OC)CNC1

Computed Properties

• Exact Mass: 224.0716407g/mol
• Monoisotopic Mass: 224.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.2Ų

Additional information on 5-(5-Chloro-1,2,5,6-tetrahydropyridin-3-yl)-2-methoxypyridine

Introduction to 5-(5-Chloro-1,2,5,6-tetrahydropyridin-3-yl)-2-methoxypyridine (CAS No: 2137753-07-0)

5-(5-Chloro-1,2,5,6-tetrahydropyridin-3-yl)-2-methoxypyridine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 2137753-07-0, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of both chloro and methoxy functional groups in its molecular framework suggests a high degree of reactivity, making it a valuable intermediate in synthetic chemistry.

The compound belongs to the class of pyridine derivatives, which are widely recognized for their pharmacological properties. Pyridine derivatives have been extensively studied for their potential in treating various diseases, including neurological disorders and infectious diseases. The specific substitution pattern in 5-(5-Chloro-1,2,5,6-tetrahydropyridin-3-yl)-2-methoxypyridine imparts unique chemical and biological properties that make it a promising candidate for further investigation.

In recent years, there has been a growing interest in developing new drugs that target central nervous system (CNS) disorders. The tetrahydropyridine moiety in this compound is particularly noteworthy, as it is known to exhibit neuroprotective and anti-inflammatory properties. This has led to extensive research into its potential applications in treating conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. The chloro substituent further enhances its reactivity, allowing for further functionalization and the development of more complex derivatives.

One of the most exciting aspects of 5-(5-Chloro-1,2,5,6-tetrahydropyridin-3-yl)-2-methoxypyridine is its role as a key intermediate in the synthesis of more complex molecules. Its structural features make it an ideal candidate for exploring new synthetic pathways and methodologies. Researchers have been leveraging its reactivity to develop novel scaffolds that could lead to the discovery of new therapeutic agents with improved efficacy and reduced side effects.

The methoxy group in the molecule also plays a crucial role in determining its biological activity. Methoxy-substituted pyridines have been shown to exhibit a wide range of pharmacological effects, including antiviral, antibacterial, and anti-inflammatory properties. This has prompted researchers to investigate 5-(5-Chloro-1,2,5,6-tetrahydropyridin-3-yl)-2-methoxypyridine as a potential lead compound for drug discovery programs targeting these conditions.

Recent studies have highlighted the compound's potential in modulating neurotransmitter systems relevant to CNS disorders. The tetrahydropyridine ring is known to interact with various receptors and enzymes involved in neurotransmission, suggesting that this compound could have therapeutic effects on conditions such as depression and anxiety. Additionally, the chloro group may enhance its ability to cross the blood-brain barrier, making it more effective in treating CNS disorders.

The synthesis of 5-(5-Chloro-1,2,5,6-tetrahydropyridin-3-yl)-2-methoxypyridine involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework. These methods not only improve the efficiency of the synthesis but also allow for greater control over the stereochemistry of the product.

The compound's stability under various conditions is another important consideration in its development as a pharmaceutical agent. Studies have shown that it remains stable under physiological conditions but can be hydrolyzed under extreme pH conditions. This information is crucial for determining its suitability for different formulations and delivery methods.

From a regulatory perspective, 5-(5-Chloro-1,2,5,6-tetrahydropyridin-3-yl)-2-methoxypyridine must meet stringent quality standards before it can be considered for clinical use. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are used to confirm its identity and purity. These methods provide detailed information about its chemical structure and help ensure that it meets the required specifications.

The potential applications of this compound extend beyond CNS disorders. Researchers are exploring its use in treating inflammatory diseases and cancer by targeting specific enzymes and signaling pathways involved in these conditions. The versatility of its molecular framework allows for further modifications that could enhance its therapeutic potential.

In conclusion， 5-(Chloro-1,2,5,6-tetrahydropyridin-3-yl)-2-methoxypyridine (CAS No: 2137753-07-0) is a multifaceted compound with significant potential in pharmaceutical research。 Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases。 Further research is needed to fully explore its applications， but preliminary studies suggest that it could play a crucial role in advancing drug discovery efforts。